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Compound of Interest

Compound Name: Bay65-1942 free base
CAS No.: 600734-02-9
Cat. No.: B605947

Get Quote

Physicochemical Profile, Mechanistic Action, and

Experimental Application

Executive Summary & Core Data

Bay 65-1942 is a highly selective, ATP-competitive inhibitor of IKB Kinase Beta (IKK).[1][2][3]
[4][5][6] It is widely utilized in research to dissect the NF-kB signaling pathway, particularly in

the contexts of myocardial ischemia-reperfusion injury, neuroinflammation, and insulin
resistance.

The precise molecular weight of the free base form is critical for accurate stoichiometric
calculations, particularly when distinguishing it from its hydrochloride salt counterpart often
found in commercial catalogs.

Critical Physicochemical Data
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Property Specification

Compound Name Bay 65-1942 (Free Base)

Molecular Weight 395.45 g/mol

Chemical Formula C22H25N304

CAS Number 600734-02-9

Appearance White to off-white solid

Primary Target IKKB (ICs0 ~2-10 nM in cell-free assays)

Soluble in DMSO (=25 mg/mL); Poorly soluble

Solubility ) )
in water

1\ Critical Experimental Note: Many suppliers provide Bay 65-1942 as a Hydrochloride (HCI)
salt (CAS: 600734-06-3), which has a molecular weight of approximately 431.91 g/mol . Ensure
you verify the form on your vial label before calculating molarity. Using the wrong MW can result

in a ~9% concentration error.

Mechanistic Action: IKK Inhibition

Bay 65-1942 functions by selectively inhibiting IKK[, the catalytic subunit of the IKK complex.
[11[3][41[5][7] Under normal conditions, NF-kB is sequestered in the cytoplasm by IkB proteins.
Pro-inflammatory stimuli (e.g., TNF-a, LPS) trigger the IKK complex to phosphorylate IkB,
leading to its ubiquitination and degradation. This releases NF-kB to translocate to the nucleus
and transcribe pro-inflammatory genes.

Bay 65-1942 blocks this phosphorylation step, effectively sequestering NF-kB in the cytoplasm
and silencing the inflammatory response.

Pathway Visualization
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The following diagram illustrates the specific intervention point of Bay 65-1942 within the NF-kB
signaling cascade.
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Figure 1: Mechanism of Action.[4] Bay 65-1942 inhibits IKK[, preventing IkB degradation and
subsequent NF-kB nuclear translocation.[7]

Experimental Protocols & Handling
A. Stock Solution Preparation (Self-Validating System)
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To ensure reproducibility, stock solutions must be prepared gravimetrically rather than
volumetrically when possible, or using high-precision pipettes.

Target Concentration: 10 mM Stock in DMSO.

Weighing: Weigh exactly 3.95 mg of Bay 65-1942 (Free Base).
e Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

o Note: If using the HCI salt (MW 431.91), you would need 4.32 mg for the same 10 mM
concentration.

» Dissolution: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 37°C
for 5 minutes.

 Aliquoting: Divide into 50 pL aliquots in amber microcentrifuge tubes to prevent light
degradation and freeze-thaw cycles.

o Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

B. In Vitro Cellular Assay Workflow

This protocol outlines the treatment of macrophages (e.g., RAW 264.7) to assess anti-
inflammatory activity.

Materials:

e RAW 264.7 cells seeded in 6-well plates.

e Bay 65-1942 Stock (10 mM).

e LPS (Lipopolysaccharide) as the inflammatory stimulus.

Workflow Logic: Pre-treatment is essential. Because Bay 65-1942 competes with ATP, it must
occupy the kinase pocket before the strong phosphorylation signal induced by LPS occurs.
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Figure 2: Experimental Timeline. Pre-treatment (Step 2) is the critical control point for ensuring

inhibitor efficacy.

Step-by-Step Protocol:

e Seed Cells: Plate cells at

cells/well in DMEM + 10% FBS. Incubate overnight.

» Starvation (Optional): Replace media with 0.5% FBS media 4 hours prior to treatment to

reduce basal NF-kB activity.

e Compound Dilution:

o Dilute the

10 mM DMSO stock 1:1000 in media to get 10 uM (Intermediate).

o Further dilute to final working concentrations (e.g., 0.1, 1.0, 5.0, 10.0 puM).

o Control: Prepare a Vehicle Control (DMSO only) matching the highest DMSO
concentration (usually 0.1%).

» Pre-incubation: Add Bay 65-1942 to cells. Incubate for 1 to 2 hours at 37°C.

e Stimulation: Add LPS (final concentration 100 ng/mL) directly to the media containing the

inhibitor.

e Harvest:

o For Phospho-proteins (Western Blot): Harvest after 15-30 minutes (peak

phosphorylation).
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o For Cytokines (ELISA): Harvest supernatant after 24 hours.

Scientific Integrity & Troubleshooting

Solubility Limits: While soluble in DMSO, Bay 65-1942 precipitates in aqueous media if the
DMSO concentration is too low (<0.1%) at high drug loads. Always vortex the media
immediately upon adding the drug stock.

Off-Target Effects: At concentrations >10 uM, specificity for IKK[3 decreases, potentially
affecting other kinases. It is recommended to stay within the 10 nM — 5 pM range for specific
IKK interrogation.

In Vivo Formulation: For animal studies, DMSO is often too toxic. A common vehicle
formulation is 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline. This must be
prepared fresh.

References

MedChemExpress.Bay 65-1942 Free Base Product Datasheet. Retrieved from

Moss, N. C., et al. (2007).IKK inhibition attenuates myocardial injury and dysfunction
following acute ischemia-reperfusion injury.[3] American Journal of Physiology-Heart and
Circulatory Physiology.[3] Retrieved from

Zhang, X., et al. (2018).IKKp inhibition attenuates neuroinflammation and protects dopamine
neurons in a Parkinson's disease model. Neuropharmacology.

Selleck Chemicals.Bay 65-1942 HCI| Datasheet (For Salt Comparison). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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